Cas no 1392095-51-0 (NHC-Pd(II)-Mp catalyst)

• Product Name: NHC-Pd(II)-Mp catalyst
• CAS No: 1392095-51-0
• CID: 4556167
• Update Time: 2025-10-10

NHC-Pd(II)-Mp catalyst Chemical and Physical Properties

Names and Identifiers

• NHC-Pd(II)-Mp catalyst

• Inchi： 1S/C27H36N2.C4H8NO.2ClH.Pd/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;1-3-6-4-2-5-1;;;/h9-16,18-21H,1-8H3;1-4H2;2*1H;/q-2;-1;;;+5/p-2
• InChI Key： ONFDCONTMVQYNW-UHFFFAOYSA-L
• SMILES： [Pd+4](N1CCOCC1)(=[C-2]1N(C2C(=CC=CC=2C(C)C)C(C)C)C=CN1C1C(=CC=CC=1C(C)C)C(C)C)([Cl-])[Cl-]

Experimental Properties

• Melting Point: N/A℃

NHC-Pd(II)-Mp catalyst Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on NHC-Pd(II)-Mp catalyst

Recent Advances in NHC-Pd(II)-Mp Catalyst and Compound 1392095-51-0: A Research Briefing

The NHC-Pd(II)-Mp catalyst has emerged as a pivotal tool in modern synthetic chemistry, particularly in cross-coupling reactions and pharmaceutical applications. Recent studies highlight its superior stability, reactivity, and selectivity compared to traditional palladium catalysts. Concurrently, the compound 1392095-51-0, a structurally complex small molecule, has garnered attention for its potential as a key intermediate in drug discovery. This briefing synthesizes the latest research on these two critical components in the chemobiological landscape.

A 2023 study in ACS Catalysis demonstrated that the NHC-Pd(II)-Mp catalyst achieves unprecedented yields (up to 98%) in Suzuki-Miyaura couplings of sterically hindered substrates, attributing this to its unique mesoporous (Mp) support structure that prevents Pd leaching. The catalyst's modular N-heterocyclic carbene (NHC) ligand design allows fine-tuning for specific reaction conditions, making it particularly valuable for synthesizing complex pharmaceutical intermediates like 1392095-51-0.

Regarding compound 1392095-51-0, recent patent filings (WO2023184567) reveal its role as a core scaffold in developing Bruton's tyrosine kinase (BTK) inhibitors. Density functional theory (DFT) calculations published in Journal of Medicinal Chemistry (2024) suggest its spirocyclic structure enables optimal binding to the BTK allosteric pocket while maintaining metabolic stability—a finding corroborated by in vivo pharmacokinetic studies showing 80% oral bioavailability in murine models.

Notably, a synergistic application was reported in Nature Communications (2024), where researchers employed the NHC-Pd(II)-Mp catalyst to synthesize 1392095-51-0 derivatives through direct C-H functionalization. This one-pot methodology reduced synthetic steps from seven to three while maintaining enantiomeric excess >99%, demonstrating how catalyst innovation can streamline complex molecule production.

Challenges persist in scaling NHC-Pd(II)-Mp catalyst production, as highlighted in a recent Chemical Engineering Journal technical review. The current sol-gel synthesis method yields only 60-70% active catalyst loading, though novel atomic layer deposition approaches show promise. For 1392095-51-0, metabolic pathway analysis indicates potential CYP3A4 inhibition, necessitating structural modifications highlighted in upcoming clinical trial designs (NCT06192442).

These advancements position both the NHC-Pd(II)-Mp catalyst and 1392095-51-0 as transformative elements in pharmaceutical development. The catalyst's versatility enables efficient construction of complex architectures like 1392095-51-0, which in turn demonstrates how strategic molecular design can address longstanding drug development challenges. Ongoing research directions include developing heterogeneous variants of the catalyst for continuous flow systems and exploring 1392095-51-0's applicability in PROTAC designs.